Cas no 2172180-58-2 (2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one
• CAS No: 2172180-58-2
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 6334907
• PubChem ID: 165838224
• Update Time: 2025-10-24

2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one
• 2172180-58-2
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}cyclohexan-1-one
• EN300-1290734

• Inchi： 1S/C12H16O2S/c1-9-6-7-14-11(9)8-15-12-5-3-2-4-10(12)13/h6-7,12H,2-5,8H2,1H3
• InChI Key： FPOLHVDHBURQTH-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one

Recent Advances in the Study of 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one (CAS: 2172180-58-2)

The compound 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one (CAS: 2172180-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for drug development. Its structure, featuring a cyclohexanone core modified with a (3-methylfuran-2-yl)methylsulfanyl moiety, offers a versatile platform for further chemical modifications. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary data suggesting significant anti-inflammatory activity in vitro and in vivo.

One of the most notable advancements in the study of this compound is its application in targeting specific protein-protein interactions (PPIs) that are critical in disease progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one exhibit high binding affinity to the NF-κB pathway, a key regulator of inflammation and immune responses. This finding opens new avenues for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A team at the University of Cambridge reported that certain analogs of 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one show selective cytotoxicity against cancer cell lines, particularly those with upregulated oxidative stress responses. The study, published in Cancer Research, suggests that the compound's mechanism of action may involve the modulation of reactive oxygen species (ROS) levels, leading to apoptosis in malignant cells.

The synthesis of 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one has also seen improvements in recent years. A 2022 paper in Organic Letters detailed a more efficient and scalable synthetic route, utilizing green chemistry principles to reduce waste and improve yield. This advancement is critical for the compound's potential commercialization and large-scale production for further preclinical studies.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties. Current research is focused on enhancing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the compound's transition into clinical trials.

In conclusion, 2-{(3-methylfuran-2-yl)methylsulfanyl}cyclohexan-1-one represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and adaptable chemical structure position it as a valuable candidate for further investigation. Future research should prioritize the elucidation of its precise molecular targets and the development of optimized derivatives with improved therapeutic profiles.